Cas no 1121585-31-6 (4-phenoxybenzo[b]thiophene)

• Product Name: 4-phenoxybenzo[b]thiophene
• CAS No: 1121585-31-6
• MF: C₁₄H₁₀OS
• MW: 226.293602466583
• CID: 827864
• PubChem ID: 46835570
• Update Time: 2025-08-02

4-phenoxybenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 4-phenoxybenzo[b]thiophene
• 4-Phenoxy-1-benzothiophene
• A15123
• ACT06550
• AG-D-31102
• AK-31962
• CTK4A7683
• I14-10227
• KB-242982
• 1121585-31-6
• DB-026265
• BCP27475
• AKOS005146446
• DTXSID00676481

• Inchi： 1S/C14H10OS/c1-2-5-11(6-3-1)15-13-7-4-8-14-12(13)9-10-16-14/h1-10H
• InChI Key： HFKNWNGNAYJIJJ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC=C2OC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.04523611g/mol
• Monoisotopic Mass: 226.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• Density: 1.232

Additional information on 4-phenoxybenzo[b]thiophene

Chemical Profile of 4-phenoxybenzo[b]thiophene (CAS No. 1121585-31-6)

4-phenoxybenzo[b]thiophene, identified by the Chemical Abstracts Service Number (CAS No.) 1121585-31-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the benzothiophene family, characterized by a fused benzene and thiophene ring system, with an additional phenoxy group attached at the 4-position of the benzene ring. The presence of these aromatic and heteroaromatic rings imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel molecules with potential applications in various domains.

The structural motif of 4-phenoxybenzo[b]thiophene has been extensively explored for its pharmacological relevance. In recent years, there has been a surge in research focusing on benzothiophene derivatives as scaffolds for drug development. The compound's ability to modulate biological pathways stems from its ability to interact with biological targets such as enzymes and receptors. Specifically, studies have highlighted its potential in inhibiting certain kinases and other enzymes implicated in diseases like cancer and inflammation. The phenoxy group, in particular, plays a crucial role in influencing the compound's solubility, bioavailability, and binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-phenoxybenzo[b]thiophene with high precision. Molecular docking studies have revealed that this compound can effectively bind to active sites of target proteins, suggesting its utility as a lead compound for further optimization. The fused ring system provides a rigid framework that enhances binding stability, while the phenoxy group allows for fine-tuning of interactions through hydrogen bonding and hydrophobic effects. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 4-phenoxybenzo[b]thiophene has shown promise in materials science. Its conjugated system makes it a suitable candidate for organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to absorb light across multiple wavelengths and its stability under various conditions make it an attractive material for optoelectronic devices. Researchers have demonstrated its use in fabricating high-efficiency OLEDs by incorporating it into emissive layers, resulting in improved device performance metrics such as brightness and efficiency.

The synthesis of 4-phenoxybenzo[b]thiophene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Suzuki-Miyaura cross-coupling reactions between halogenated benzothiophenes and phenol derivatives, followed by cyclization steps to form the fused ring system. Advances in synthetic methodologies have enabled the preparation of this compound with greater ease and scalability, facilitating further exploration of its applications.

One of the most compelling aspects of 4-phenoxybenzo[b]thiophene is its versatility as a chemical building block. By modifying different positions on the aromatic rings or introducing additional functional groups, researchers can generate a diverse library of derivatives with tailored properties. For instance, substituting the phenoxy group with other electron-donating or withdrawing groups can significantly alter the electronic characteristics of the molecule, impacting its reactivity and biological activity.

The pharmacological potential of 4-phenoxybenzo[b]thiophene has been further underscored by preclinical studies conducted on animal models. These studies have demonstrated that certain derivatives exhibit anti-inflammatory, analgesic, and even antitumor effects. The mechanisms underlying these effects often involve interference with signaling pathways that are aberrantly activated in diseased states. For example, some derivatives have been shown to inhibit Janus kinases (JAKs), which are involved in inflammatory responses mediated by cytokines.

The role of 4-phenoxybenzo[b]thiophene in drug discovery is not limited to small-molecule therapeutics; it also serves as a key intermediate in the synthesis of biologics and biodegradable polymers. Its structural features allow it to be incorporated into macromolecular frameworks without compromising stability or functionality. This has opened up new avenues for developing targeted drug delivery systems that can enhance therapeutic efficacy while minimizing side effects.

As research continues to evolve, the applications of 4-phenoxybenzo[b]thiophene are expected to expand into novel domains such as nanotechnology and green chemistry. Its compatibility with sustainable synthetic methods aligns well with global efforts to develop environmentally friendly chemical processes. Additionally, its potential use in smart materials—such as those capable of responding to external stimuli—underscores its versatility beyond traditional pharmaceuticals.

In conclusion,4-phenoxybenzo[b]thiophene (CAS No. 1121585-31-6) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for drug discovery, materials science, and beyond. As our understanding of its properties continues to grow,4-phenoxybenzo[b]thiophene is poised to play an increasingly important role in shaping future advancements.